Cas no 51815-08-8 (Pentadecanoic acid,1-methylethyl ester)

• Product Name: Pentadecanoic acid,1-methylethyl ester
• CAS No: 51815-08-8
• MF: C₁₈H₃₆O₂
• MW: 284.477246284485
• CID: 372487
• PubChem ID: 103978
• Update Time: 2025-04-19

Pentadecanoic acid,1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentadecanoic acid,1-methylethyl ester
• isopropyl pentadecanoate
• propan-2-yl pentadecanoate
• 51815-08-8
• Pentadecanoic acid, isopropyl ester
• Pentadecanoic acid, 1-methylethyl ester
• DTXSID00199766
• KPHRUIGNOVAUSA-UHFFFAOYSA-N
• NS00022281
• EINECS 257-441-9
• SCHEMBL317117

• Inchi： 1S/C18H36O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-18(19)20-17(2)3/h17H,4-16H2,1-3H3
• InChI Key： KPHRUIGNOVAUSA-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(CCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 284.27168
• Monoisotopic Mass: 284.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.7

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters